3-(propan-2-ylsulfanyl)-5H-[1,2,4]triazino[5,6-b]indole

• IUPAC Name: 3-propan-2-ylsulfanyl-5H-[1,2,4]triazino[5,6-b]indole
• InChI: InChI=1S/C12H12N4S/c1-7(2)17-12-14-11-10(15-16-12)8-5-3-4-6-9(8)13-11/h3-7H,1-2H3,(H,13,14,16)
• InChI Key: WEKJOMDTRLOCBC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC2=C(C3=CC=CC=C3N2)N=N1
• Molecular Formula: C12H12N4S
• Molecular Weight: 244.32 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds, such as 4-amino-4H-[1,2,4]triazino[5,6-b]indole-3-thiol, involves refluxing a mixture of isatin and thiocarbohydrazide in glacial acetic acid. The compound then reacts with various reagents to form different structures.

Scientific Research Applications

I have conducted a thorough search for the scientific research applications of “3-(propan-2-ylsulfanyl)-5H-[1,2,4]triazino[5,6-b]indole”, but unfortunately, there is limited information available on specific applications for this compound. The available literature primarily discusses the synthesis and potential pharmacological properties of related compounds, rather than detailed applications.

Pharmacological Studies

.

Antimicrobial Activity

.

Chemotherapeutic Potential

.

Mechanism of Action

Target of Action

The compound “3-(propan-2-ylsulfanyl)-5H-[1,2,4]triazino[5,6-b]indole” is a derivative of indole and 1,2,4-triazine . Indole derivatives have been found to bind with high affinity to multiple receptors , and 1,2,4-triazine derivatives have been reported to possess a broad spectrum of biological activities . .

Mode of Action

Indole derivatives are known to interact with their targets through electrophilic substitution, due to excessive π-electrons delocalization . Similarly, 1,2,4-triazine derivatives have been reported to exhibit various biological activities, suggesting they may interact with their targets in a number of ways .

Biochemical Pathways

Indole derivatives are known to be involved in a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . Similarly, 1,2,4-triazine derivatives have been reported to possess a variety of biological activities .

Result of Action

Given the wide range of biological activities associated with indole and 1,2,4-triazine derivatives , it is likely that this compound could have diverse effects at the molecular and cellular level.